Cas no 7322-88-5 ((S)-O-Acetylmandelic Acid)

(S)-O-Acetylmandelic Acid is a chiral derivative of mandelic acid, featuring an acetyl group at the hydroxyl position. This compound is widely utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals and fine chemicals. Its stereochemical purity makes it valuable for enantioselective reactions, ensuring high selectivity in chiral synthesis. The acetyl group enhances stability and solubility, facilitating its use in various reaction conditions. (S)-O-Acetylmandelic Acid is also employed in asymmetric catalysis and as a building block for bioactive molecules. Its consistent quality and well-defined structure make it a reliable reagent for research and industrial applications.

(S)-O-Acetylmandelic Acid structure

Product Name:(S)-O-Acetylmandelic Acid

CAS No:7322-88-5

MF:C₁₀H₁₀O₄

MW:194.184003353119

MDL:MFCD00064215

CID:47342

PubChem ID:6923379

Update Time:2025-06-10

(S)-O-Acetylmandelic Acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Acetoxy-2-phenylacetic acid
- (+)-O-Acetyl-L-mandelic Acid
- (S)-O-Acetylmandelic Acid
- (S)-(+)-O-Acetyl-L-mandelic acid
- (S)-(+)-O-Acetylmandelic acid
- (S)-( )-alpha-Acetoxyphenylacetic Acid
- (S)-(+)-α-Acetoxyphenylacetic acid
- (+)-L-Mandelic acid acetate
- (2S)-2-(acetyloxy)-2-phenylethanoic acid
- (S)-A-ACETOXYPHENYLACETIC ACID
- 2-ACETOXY-2-PHENYLACETIC ACID
- L-(+)-O-AcetylMandelic Acid
- O-ACETYL MANDELIC ACID
- S-0-ACETYLMANDELIC ACID
- S-AcetylMandelic Acid
- S-(+)-o-acetyl-L-mandelic acid
- 2-acetyloxy-2-phenylacetic acid
- O-Acetylmandelic acid
- 2-Acetyloxy-2-phenyl-acetic acid
- 2-(ACETYLOXY)-2-PHENYLACETIC ACID
- acetoxy(phenyl)acetic acid
- NSC14369
- AK105882
- 2-Acetylmandelic acid
- Maybridge1_006465
- DL-O-Acetyl Mandelic Acid
- KSC637M4D
- alpha-Acetoxybenzeneacetic acid
- (acetyloxy)(phenyl)acetic acid
- OBCUSTCTKLTMBX-UHFFFAOYSA-
- HMS559N19
- ac
- (+)-acetylmandelic acid
- Q27236985
- EN300-316469
- (S)-(+)-alpha-Acetoxyphenylacetic acid
- (S)-(+)-O-Acetylmandelic acid, 99%
- SCHEMBL1286155
- 7322-88-5
- (S)-alpha-Acetoxyphenylacetic acid
- GS-3391
- (AS)-A-(Acetyloxy)-benzeneacetic acid
- (S)-(+)-.ALPHA.-ACETOXYPHENYLACETIC ACID
- OBCUSTCTKLTMBX-VIFPVBQESA-
- InChI=1/C10H10O4/c1-7(11)14-9(10(12)13)8-5-3-2-4-6-8/h2-6,9H,1H3,(H,12,13)/t9-/m0/s1
- acetyl mandelic acid
- AM20060715
- Acetyl mandelic acid [INCI]
- BENZENEACETIC ACID, .ALPHA.-(ACETYLOXY)-, (S)-
- (2S)-2-Acetoxy-2-phenyl-acetic acid
- Benzeneacetic acid, alpha-(acetyloxy)-, (alphaS)-
- Benzeneacetic acid, alpha-(acetyloxy)-, (S)-
- (2S)-2-(acetyloxy)-2-phenylacetic acid
- OBCUSTCTKLTMBX-VIFPVBQESA-N
- BENZENEACETIC ACID, .ALPHA.-(ACETYLOXY)-, (.ALPHA.S)-
- DTXSID50872032
- (2S)-2-acetyloxy-2-phenylacetic acid
- (+)-o-acetylmandelic acid
- MFCD00064215
- Mandelic acid, acetate, L-
- UNII-0N6KT18K98
- AKOS017342896
- Acetylmandelic acid, (+)-
- CS-D1447
- 0N6KT18K98
- (S)-2-acetyloxy-2-phenylacetic acid
- MDL： MFCD00064215
- Inchi： 1S/C10H10O4/c1-7(11)14-9(10(12)13)8-5-3-2-4-6-8/h2-6,9H,1H3,(H,12,13)/t9-/m0/s1
- InChI Key： OBCUSTCTKLTMBX-VIFPVBQESA-N
- SMILES： O(C(C)=O)[C@H](C(=O)O)C1C=CC=CC=1

Computed Properties

Exact Mass: 194.05800
Monoisotopic Mass: 194.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6
XLogP3: 1.4

Experimental Properties

Color/Form: Not available
Density: 1.324g/cm3
Melting Point: 96.0 to 102.0 deg-C
Boiling Point: 317.8℃ at 760 mmHg
Flash Point: 212℃
Refractive Index: 153 ° (C=2, Acetone)
PSA: 74.60000
LogP: 1.00720
Solubility: Not available
Specific Rotation: 153 º (c=2 in acetone)
Optical Activity: [α]28/D +153°, c = 2 in acetone

(S)-O-Acetylmandelic Acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Safety Term：S22;S24/25
Storage Condition：Refrigerator

(S)-O-Acetylmandelic Acid Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-O-Acetylmandelic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A185960-100mg	(S)-O-Acetylmandelic Acid	7322-88-5		100mg	$ 58.00	2023-09-09
TRC	A185960-250mg	(S)-O-Acetylmandelic Acid	7322-88-5		250mg	$ 64.00	2023-09-09
TRC	A185960-500mg	(S)-O-Acetylmandelic Acid	7322-88-5		500mg	$ 75.00	2023-09-09
TRC	A185960-1g	(S)-O-Acetylmandelic Acid	7322-88-5		1g	$ 80.00	2022-06-08
TRC	A185960-5g	(S)-O-Acetylmandelic Acid	7322-88-5		5g	$ 121.00	2023-04-19
Chemenu	CM254795-500g	(S)-2-Acetoxy-2-phenylacetic acid	7322-88-5	95+%	500g	$204	2021-06-16
Chemenu	CM254795-1000g	(S)-2-Acetoxy-2-phenylacetic acid	7322-88-5	95+%	1000g	$299	2021-06-16
Chemenu	CM254795-500g	(S)-2-Acetoxy-2-phenylacetic acid	7322-88-5	95+%	500g	$204	2022-06-10
Chemenu	CM254795-1000g	(S)-2-Acetoxy-2-phenylacetic acid	7322-88-5	95+%	1000g	$299	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021931-5g	(S)-O-Acetylmandelic Acid	7322-88-5	98%	5g	￥26	2023-09-08

(S)-O-Acetylmandelic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:7322-88-5)(S)-(+)-O-Acetyl-L-mandelic acid

Order Number:LE9171;LE26563343

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:00

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:7322-88-5)(S)-(+)-O-Acetyl-L-mandelic acid

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry